Cas no 196394-49-7 (1-tert-butyl 2-methyl (2S,4R)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-methyl (2S,4R)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate
• CAS No: 196394-49-7
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• MDL: MFCD09840932
• CID: 1062333
• PubChem ID: 10934126
• Update Time: 2025-05-19

1-tert-butyl 2-methyl (2S,4R)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (2S,4R)-1-(tert-butoxycarbonyl)-4-methylpyroglutamate
• Methyl (2S,4R)-1-(te
• 1-O-tert-butyl 2-O-methyl (2S,4R)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate
• METHYL (2S,4R)-1-(TERT-BUTOXYCARBONYL)-4-METHYLPYROGLUTAMATE(WX191990)
• (2S-trans)-4-Methyl-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-DiMethylethyl) 2-Methyl Ester
• 1-tert-butyl 2-methyl (2S,4R)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate
• CS-0055516
• YTLCHNBFNGFDSD-SFYZADRCSA-N
• 1-tert-Butyl 2-methyl (2S,4R)-4-methyl-5-oxopyrrolidine-1, 2-dicarboxylate
• P10798
• 196394-49-7
• DTXSID40448927
• (2S,4R)-4-Methyl-5-oxo-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• Methyl(2S,4R)-1-(tert-butoxycarbonyl)-4-methylpyroglutamate
• SCHEMBL882834

• MDL： MFCD09840932
• Inchi： 1S/C12H19NO5/c1-7-6-8(10(15)17-5)13(9(7)14)11(16)18-12(2,3)4/h7-8H,6H2,1-5H3/t7-,8+/m1/s1
• InChI Key： YTLCHNBFNGFDSD-SFYZADRCSA-N
• SMILES： O(C(C)(C)C)C(N1C([C@H](C)C[C@H]1C(=O)OC)=O)=O

Computed Properties

• Exact Mass: 257.12600
• Monoisotopic Mass: 257.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.91000
• LogP: 1.26940

Additional information on 1-tert-butyl 2-methyl (2S,4R)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate

Introduction to 1-tert-butyl 2-methyl (2S,4R)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate (CAS No. 196394-49-7) and Its Emerging Applications in Chemical Biology

The compound 1-tert-butyl 2-methyl (2S,4R)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate, identified by its CAS number 196394-49-7, represents a fascinating molecule in the realm of chemical biology. Its unique structural features, characterized by a pyrrolidine core and multiple functional groups, make it a promising candidate for various biochemical and pharmaceutical applications. This introduction delves into the molecular architecture of this compound, explores its potential uses in contemporary research, and highlights recent advancements where it has been utilized.

At the heart of this compound's significance lies its pyrrolidine scaffold, a heterocyclic structure that is widely recognized for its versatility in medicinal chemistry. The presence of two stereocenters at the (2S,4R) configuration further enhances its potential as a chiral building block. The 1,2-dicarboxylate motif introduces additional reactivity, allowing for diverse chemical modifications that can be tailored to specific biological targets. Such structural attributes have garnered interest from researchers aiming to develop novel therapeutic agents.

In recent years, the field of chemical biology has seen significant progress in leveraging structurally complex molecules to modulate biological pathways. The 1-tert-butyl 2-methyl (2S,4R)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate (CAS No. 196394-49-7) has been employed in several cutting-edge studies due to its unique properties. For instance, its ability to interact with specific enzymes has been explored in the context of developing inhibitors for metabolic disorders. The tert-butyl group at the 1-position provides steric hindrance, which can be critical for optimizing binding affinity to protein targets.

One notable application of this compound has been in the study of enzyme inhibition. Researchers have utilized derivatives of 1-tert-butyl 2-methyl (2S,4R)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate to investigate the mechanisms of action of various hydrolases. The (2S,4R) stereochemistry plays a pivotal role in determining the efficacy of these interactions, underscoring the importance of chirality in drug design. Preliminary findings suggest that this compound exhibits potent inhibitory activity against certain proteases, making it a valuable tool for elucidating enzyme structures and functions.

The pyrrolidine ring itself is a privileged scaffold in medicinal chemistry due to its prevalence in biologically active molecules. Its incorporation into drug candidates often enhances pharmacokinetic properties such as solubility and metabolic stability. In addition, the dicarboxylate groups provide multiple sites for chemical modification, enabling the synthesis of libraries of analogs with tailored biological activities. This flexibility has made derivatives of 1-tert-butyl 2-methyl (2S,4R)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate (CAS No. 196394-49-7) attractive for high-throughput screening campaigns aimed at identifying novel bioactive compounds.

Recent studies have also highlighted the potential of this compound as a precursor for more complex molecules via enzymatic or chemical transformations. For example, researchers have demonstrated that it can serve as a substrate for biocatalysts that perform asymmetric transformations, yielding enantiomerically pure products with high yields. Such methodologies are increasingly important in pharmaceutical development due to their environmental benefits and scalability.

The development of new synthetic routes for 1-tert-butyl 2-methyl (2S,4R)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate (CAS No. 196394-49-7) has been another area of focus. Advances in synthetic chemistry have enabled more efficient and sustainable production methods, reducing reliance on hazardous reagents and minimizing waste generation. These innovations align with broader trends in green chemistry aimed at making drug discovery processes more sustainable and cost-effective.

In conclusion, the compound 1-tert-butyl 2-methyl (2S,4R)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate, with its CAS number 196394-49-7, exemplifies the intersection of structural complexity and biological function in modern chemical biology research. Its unique features make it a versatile tool for exploring enzyme inhibition mechanisms and developing novel therapeutic agents. As research continues to uncover new applications for this molecule and its derivatives, it is likely to remain a cornerstone in both academic and industrial settings.